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Compound of Interest

Compound Name: HI-253

Cat. No.: B1673241

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
non-nucleoside reverse transcriptase inhibitor (NNRTI), HI-253. The following procedural
guidance is designed to be a critical resource for laboratory safety and chemical handling,
ensuring the safe and effective use of this compound in a research environment.

Chemical and Physical Properties

HI-253 is a potent inhibitor of the human immunodeficiency virus (HIV). A clear understanding
of its fundamental properties is crucial for safe handling.

Property Value Source

] 1-(5-Bromopyridin-2-yl)-3-[2-
Chemical Name ) N/A
(2-chlorophenyl)ethyl]thiourea

CAS Number 149486-73-7 [1]
Molecular Formula C14H13BrCIN3S [2]
Molecular Weight 370.69 g/mol [2]
Appearance Solid powder [2]
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Hazard Identification and Safety Precautions

While a comprehensive Safety Data Sheet (SDS) for HI-253 is not publicly available,
information from suppliers and data for structurally related compounds indicate that it should be
handled with care. The following is a summary of potential hazards and recommended
precautions.

Potential Hazards:
Based on data for similar compounds, HI-253 may be:

Harmful if swallowed.

A cause of skin irritation.

A cause of serious eye irritation.

A potential skin sensitizer.

Harmful to aquatic life.[3][4][5]
Personal Protective Equipment (PPE):

A multi-layered approach to personal protection is essential to minimize exposure.

PPE Category Recommendation

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile).
Body Protection Laboratory coat.

Use in a well-ventilated area. If dusts are
Respiratory Protection generated, a NIOSH-approved respirator may

be necessary.

Operational Plans: Handling and Storage
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Adherence to strict operational protocols is paramount for the safe handling and storage of HI-
253.

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust.

Wash hands thoroughly after handling.[3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3]
Storage:

o Store in a tightly closed container in a dry, dark, and well-ventilated place.[2]
o Recommended short-term storage (days to weeks) is at 0-4°C.[2]

» For long-term storage, -20°C is recommended.[2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while
Skin Contact removing contaminated clothing and shoes. Get

medical attention if irritation develops and

persists.

If swallowed, do NOT induce vomiting. Call a

Ingestion o ) ] )
physician or poison control center immediately.
Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Disposal Plan

Dispose of HI-253 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations. Chemical waste generators must determine whether
a discarded chemical is classified as a hazardous waste.[6] Consider using a licensed
professional waste disposal service to dispose of this material.[7]

Experimental Protocols

The following sections detail generalized experimental protocols relevant to the study of
NNRTIs like HI-253.

General Mechanism of Action of Non-Nucleoside
Reverse Transcriptase Inhibitors (NNRTISs)

NNRTIs are a class of antiretroviral drugs that bind to a non-essential, allosteric site on the HIV
reverse transcriptase enzyme. This binding induces a conformational change in the enzyme,
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which distorts the active site and inhibits the conversion of viral RNA to DNA, thus halting the

viral replication process.
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Caption: Mechanism of HI-253 as a Non-Nucleoside Reverse Transcriptase Inhibitor.

Experimental Workflow for Screening HIV Inhibitors

A typical workflow for identifying and characterizing novel HIV inhibitors involves a series of in

vitro assays.
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HIV Inhibitor Screening Workflow

Start: Compound Library

Primary Screening
(e.g., Cell-based Assay)

:

Hit Identification

:

Dose-Response and
IC50 Determination

:

Cytotoxicity Assay

:

Mechanism of Action Studies
(e.g., Enzyme Assays)

Lead Optimization

Click to download full resolution via product page

Caption: General workflow for the screening and evaluation of potential HIV inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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